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Abstract
Propyl Red, with the CAS number 2641-01-2, is a synthetic azo dye recognized for its utility as

a pH indicator and a versatile stain in various scientific disciplines. This technical guide

provides an in-depth overview of Propyl Red, encompassing its chemical and physical

properties, a detailed synthesis protocol, and comprehensive experimental procedures for its

primary applications. The information is curated to support researchers, scientists, and

professionals in drug development in leveraging the full potential of this compound in their

work. All quantitative data is presented in structured tables for clarity and comparative analysis,

and key experimental workflows are illustrated with diagrams.

Introduction
Propyl Red, systematically named 2-(4-Dipropylaminophenylazo)benzoic acid, is an organic

compound characterized by an azo group (-N=N-) linking a substituted benzoic acid and a

dipropylaniline ring.[1][2] This molecular structure is responsible for its distinct colorimetric

properties, which are highly sensitive to changes in pH.[3] Primarily known as an acid-base

indicator, Propyl Red exhibits a distinct color transition from red in acidic solutions to yellow in

basic solutions over a pH range of approximately 4.6 to 6.6.[3]

Beyond its function as a pH indicator, Propyl Red finds applications in microbiology as a

biological stain for visualizing cellular structures, in analytical chemistry as a tracking dye in
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chromatography, and in environmental monitoring.[1] Its solubility in organic solvents further

enhances its versatility in various laboratory settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Propyl Red is presented in the

tables below for easy reference.

Table 1: General and Chemical Properties of Propyl Red
Property Value Reference(s)

CAS Number 2641-01-2

Molecular Formula C₁₉H₂₃N₃O₂

Molecular Weight 325.41 g/mol

IUPAC Name

2-[[4-

(dipropylamino)phenyl]diazenyl

]benzoic acid

Synonyms

2-(4-

Dipropylaminophenylazo)benz

oic acid, 4-(2-

Carboxyphenylazo)-N,N-

dipropylaniline

Appearance Reddish crystalline powder

Table 2: Physical and Spectroscopic Properties of
Propyl Red
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Property Value Reference(s)

Melting Point 173 - 175 °C

pKa 5.48 (at 25°C)

pH Transition Range 4.6 - 6.6

Color in Acid Red

Color in Base Yellow

Solubility
Insoluble in water; Soluble in

ethanol and methanol

Log P (Octanol/Water) 5.427 (Calculated)

UV Cutoff (Propanol) 210 nm

Note: Some physical properties are calculated estimates and should be used as a reference.

Synthesis of Propyl Red
While a specific, detailed synthesis protocol for Propyl Red is not readily available in the

surveyed literature, a general and analogous method for the synthesis of similar azo dyes,

such as Methyl Red, can be adapted. The synthesis involves a diazo coupling reaction. The

following is a representative protocol.

Experimental Protocol: Synthesis of Propyl Red
(Analogous Method)
Materials:

Anthranilic acid (2-aminobenzoic acid)

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl), concentrated

N,N-dipropylaniline
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Sodium acetate

Ethanol

Ice

Procedure:

Diazotization of Anthranilic Acid:

Dissolve a molar equivalent of anthranilic acid in a dilute solution of hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1 molar equivalent) dropwise

to the anthranilic acid solution. Maintain the temperature below 5 °C. The formation of the

diazonium salt is indicated by a positive test with starch-iodide paper.

Coupling Reaction:

In a separate beaker, dissolve N,N-dipropylaniline (1 molar equivalent) in ethanol.

Slowly add the cold diazonium salt solution to the N,N-dipropylaniline solution with

vigorous stirring. Keep the reaction mixture cool in an ice bath.

After the addition is complete, continue stirring for 30-60 minutes.

Precipitation and Isolation:

Slowly add a saturated solution of sodium acetate to the reaction mixture to raise the pH

and facilitate the precipitation of the azo dye.

Allow the mixture to stand in the cold to ensure complete precipitation.

Collect the crude Propyl Red precipitate by vacuum filtration and wash it with cold water.

Purification:
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Recrystallize the crude product from a suitable solvent, such as ethanol or an ethanol-

water mixture, to obtain purified Propyl Red.

Dry the purified crystals in a desiccator.

Step 1: Diazotization

Step 2: Coupling Step 3 & 4: Isolation & Purification

Anthranilic Acid in HCl Diazonium Salt Formation
(0-5°C)

Sodium Nitrite Solution

Azo Coupling Reaction
(<10°C)

Add dropwise

N,N-Dipropylaniline in Ethanol Precipitation with
Sodium Acetate Filtration Recrystallization Pure Propyl Red

Click to download full resolution via product page

Figure 1. Synthesis workflow for Propyl Red (Analogous Method).

Experimental Protocols for Key Applications
Preparation of Propyl Red Indicator Solution
Materials:

Propyl Red powder

Ethanol (95% or absolute)

Distilled or deionized water

Volumetric flask

Magnetic stirrer and stir bar
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Procedure for a 0.1% (w/v) Indicator Solution:

Weigh 0.1 g of Propyl Red powder.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 60 mL of 95% ethanol to the flask.

Stir the mixture using a magnetic stirrer until the Propyl Red is completely dissolved.

Once dissolved, add distilled water to bring the final volume to 100 mL.

Stopper the flask and invert it several times to ensure a homogeneous solution.

Store the indicator solution in a tightly sealed, light-resistant bottle.

Acid-Base Titration
This protocol outlines the use of Propyl Red as an indicator for the titration of a weak acid with

a strong base.

Materials:

Analyte (weak acid of unknown concentration)

Titrant (standardized strong base, e.g., 0.1 M NaOH)

Propyl Red indicator solution (0.1%)

Buret, stand, and clamp

Erlenmeyer flask

Pipette and pipette bulb

White tile or paper

Procedure:
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Preparation:

Rinse the buret with a small amount of the titrant (NaOH solution) and then fill it, ensuring

no air bubbles are in the tip. Record the initial buret reading.

Pipette a known volume (e.g., 25.00 mL) of the weak acid analyte into an Erlenmeyer

flask.

Add 2-3 drops of the Propyl Red indicator solution to the flask. The solution should turn

red.

Titration:

Place the Erlenmeyer flask on a white tile under the buret to easily observe the color

change.

Slowly add the NaOH titrant from the buret to the flask while constantly swirling the flask.

As the endpoint is approached, the yellow color will start to persist for longer where the

titrant is added. At this point, add the titrant drop by drop.

The endpoint is reached when the solution undergoes a distinct and permanent color

change from red to yellow.

Record the final buret reading.

Calculation:

Calculate the volume of titrant used.

Use the molarity and volume of the titrant to determine the moles of the base used.

From the stoichiometry of the acid-base reaction, calculate the moles of the acid in the

analyte.

Calculate the concentration of the acid.
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Prepare Analyte:
Known volume of weak acid

+ 2-3 drops Propyl Red

Titrate:
Add base to acid while swirling

Fill Buret with
Standardized Strong Base

Observe Color Change:
Red to Yellow

Endpoint Reached

Record Final Volume

Calculate Analyte Concentration
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Figure 2. Workflow for acid-base titration using Propyl Red.

Biological Staining (General Protocol for Microbiology)
Propyl Red can be used as a vital stain in microbiology to visualize cellular structures. The

following is a general protocol that can be adapted for specific microorganisms.

Materials:

Microorganism culture (e.g., bacterial or yeast suspension)

Propyl Red staining solution (e.g., 0.1% in ethanol, diluted in buffer)

Phosphate-buffered saline (PBS) or appropriate buffer

Microscope slides and coverslips
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Fixative (e.g., 4% paraformaldehyde or methanol), optional

Microscope

Procedure:

Sample Preparation:

Prepare a smear of the microorganism on a clean microscope slide and air dry.

Optionally, fix the cells to the slide by passing it through a flame (heat fixation for bacteria)

or by treating with a chemical fixative for a specified time, followed by washing.

Staining:

Cover the smear with the Propyl Red staining solution.

Incubate for a specified time (e.g., 1-5 minutes). The optimal time may need to be

determined empirically.

Gently rinse the slide with PBS or distilled water to remove excess stain.

Visualization:

Allow the slide to air dry.

Place a coverslip over the stained smear. A mounting medium can be used for long-term

storage.

Observe the stained cells under a light microscope. Cellular structures should be visible

with color contrast.
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Figure 3. General workflow for biological staining with Propyl Red.

Mechanism of Action as a pH Indicator
Propyl Red, like other pH indicators, is a weak acid where the acidic form (HIn) and its

conjugate base form (In⁻) have different colors. The equilibrium between these two forms is

dependent on the hydrogen ion concentration (pH) of the solution.

HIn (Red) ⇌ H⁺ + In⁻ (Yellow)
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According to Le Châtelier's principle, in an acidic solution (high concentration of H⁺), the

equilibrium shifts to the left, favoring the protonated, red form (HIn). In a basic solution (low

concentration of H⁺), the equilibrium shifts to the right, favoring the deprotonated, yellow form

(In⁻). The visible color change occurs over the pH range where both species are present in

significant concentrations, which for Propyl Red is approximately pH 4.6 to 6.6.

Acidic Conditions (High [H⁺])

Basic Conditions (Low [H⁺])

Equilibrium Shifts Left HIn (Red Form) Dominates

Equilibrium Shifts Right In⁻ (Yellow Form) Dominates

HIn ⇌ H⁺ + In⁻

Click to download full resolution via product page

Figure 4. Mechanism of pH indication for Propyl Red.

Safety and Handling
Propyl Red should be handled with standard laboratory precautions. It may cause skin and

eye irritation. Inhalation of the dust should be avoided. It is recommended to wear appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when

handling the compound. The safety data sheet (SDS) should be consulted for comprehensive

safety information.

Conclusion
Propyl Red is a valuable chemical compound with well-established applications as a pH

indicator and a biological stain. Its distinct color change, solubility in common organic solvents,

and stability make it a reliable tool for researchers in various fields. This guide has provided a

detailed overview of its properties and practical experimental protocols to facilitate its effective

use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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